Cas no 1119368-94-3 (2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide)

2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide is a specialized organic compound featuring a benzamide core with a carbamoyl-linked cyanocyclohexyl substituent. Its molecular structure, incorporating both polar and non-polar functional groups, suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in synthetic pathways. The presence of the cyanocyclohexyl moiety may enhance binding affinity in target interactions, while the methylbenzamide component contributes to stability and solubility profiles. This compound’s modular design allows for further derivatization, making it a versatile building block in medicinal chemistry or material science research. Its synthetic route and purity are critical for reproducibility in advanced applications.
2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide structure
1119368-94-3 structure
Product Name:2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide
CAS No:1119368-94-3
MF:C17H21N3O3
MW:315.366944074631
CID:5797238
PubChem ID:40100267
Update Time:2025-06-09

2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethoxy]-4-methylbenzamide
    • 1119368-94-3
    • AKOS008081627
    • EN300-26685622
    • 2-{[(1-cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide
    • Z217921912
    • 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide
    • Inchi: 1S/C17H21N3O3/c1-12-5-6-13(16(19)22)14(9-12)23-10-15(21)20-17(11-18)7-3-2-4-8-17/h5-6,9H,2-4,7-8,10H2,1H3,(H2,19,22)(H,20,21)
    • InChI Key: KKPDHBIAZXTTJL-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)C=CC=1C(N)=O)CC(NC1(C#N)CCCCC1)=O

Computed Properties

  • Exact Mass: 315.15829154g/mol
  • Monoisotopic Mass: 315.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 105Ų

2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685622-0.05g
2-{[(1-cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide
1119368-94-3 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide

Recent Advances in the Study of 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide (CAS: 1119368-94-3)

The compound 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide (CAS: 1119368-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of investigation has been the compound's role as a potential modulator of specific biological pathways. Preliminary studies suggest that 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide may interact with certain enzymes or receptors, leading to downstream effects that could be harnessed for therapeutic purposes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to better understand these interactions at the atomic level. These efforts have provided valuable insights into the compound's binding affinity and selectivity.

In terms of synthetic chemistry, recent advancements have focused on developing more efficient and scalable methods for producing 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide. Novel catalytic systems and green chemistry approaches have been explored to improve yield and reduce environmental impact. These developments are crucial for facilitating further research and potential commercialization of the compound. Additionally, structural analogs have been synthesized to study structure-activity relationships (SAR), which could lead to the discovery of more potent derivatives.

Pharmacological evaluations have revealed interesting data regarding the compound's pharmacokinetic and pharmacodynamic properties. In vitro and in vivo studies have demonstrated its stability, bioavailability, and tissue distribution patterns. These findings are particularly relevant for determining appropriate dosing regimens and potential therapeutic windows. Furthermore, toxicity assessments have been conducted to evaluate the safety profile of 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide, which is essential for its progression through the drug development pipeline.

Looking forward, researchers are exploring the potential applications of this compound in various disease models. Early-stage investigations suggest possible utility in neurological disorders, inflammatory conditions, and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications. The unique chemical structure of 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide continues to inspire innovative research directions in medicinal chemistry and drug discovery.

In conclusion, the compound 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide (CAS: 1119368-94-3) represents an exciting area of research in chemical biology and pharmaceutical science. The recent progress in understanding its properties and potential applications underscores its significance in the field. As research continues to unfold, this molecule may pave the way for novel therapeutic strategies and contribute to the advancement of precision medicine.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司